Cas no 949276-15-7 (N-[3-(dimethylsulfamoyl)-4-methylphenyl]-3-(2-phenylethenesulfonamido)propanamide)
N-[3-(dimethylsulfamoyl)-4-methylphenyl]-3-(2-phenylethenesulfonamido)propanamide Chemical and Physical Properties
Names and Identifiers
-
- Z32675659
- N-[3-(dimethylsulfamoyl)-4-methylphenyl]-3-(2-phenylethenesulfonamido)propanamide
- 949276-15-7
- EN300-26593110
-
- Inchi: 1S/C20H25N3O5S2/c1-16-9-10-18(15-19(16)30(27,28)23(2)3)22-20(24)11-13-21-29(25,26)14-12-17-7-5-4-6-8-17/h4-10,12,14-15,21H,11,13H2,1-3H3,(H,22,24)/b14-12+
- InChI Key: FCAALFAIEIGIGL-WYMLVPIESA-N
- SMILES: S(C1C=C(C=CC=1C)NC(CCNS(/C=C/C1C=CC=CC=1)(=O)=O)=O)(N(C)C)(=O)=O
Computed Properties
- Exact Mass: 451.12356325g/mol
- Monoisotopic Mass: 451.12356325g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 30
- Rotatable Bond Count: 9
- Complexity: 791
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 129Ų
N-[3-(dimethylsulfamoyl)-4-methylphenyl]-3-(2-phenylethenesulfonamido)propanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26593110-0.05g |
N-[3-(dimethylsulfamoyl)-4-methylphenyl]-3-(2-phenylethenesulfonamido)propanamide |
949276-15-7 | 95.0% | 0.05g |
$212.0 | 2025-03-20 |
N-[3-(dimethylsulfamoyl)-4-methylphenyl]-3-(2-phenylethenesulfonamido)propanamide Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
Additional information on N-[3-(dimethylsulfamoyl)-4-methylphenyl]-3-(2-phenylethenesulfonamido)propanamide
Professional Introduction to N-[3-(dimethylsulfamoyl)-4-methylphenyl]-3-(2-phenylethenesulfonamido)propanamide (CAS No. 949276-15-7)
N-[3-(dimethylsulfamoyl)-4-methylphenyl]-3-(2-phenylethenesulfonamido)propanamide, identified by its CAS number 949276-15-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules characterized by its dual functionality, incorporating both sulfonamide and amide moieties, which are well-documented for their diverse biological activities. The structural features of this molecule make it a promising candidate for further investigation in drug discovery and therapeutic applications.
The chemical structure of N-[3-(dimethylsulfamoyl)-4-methylphenyl]-3-(2-phenylethenesulfonamido)propanamide is intricately designed to interact with biological targets in a highly specific manner. The presence of the dimethylsulfamoyl group at the 3-position of the phenyl ring contributes to its pharmacological properties by enhancing solubility and improving binding affinity to target proteins. Additionally, the 2-phenylethenesulfonamido moiety introduces a flexible aromatic system that can modulate the compound's interaction with biological receptors, making it a versatile scaffold for medicinal chemistry.
In recent years, there has been a surge in research focused on developing novel sulfonamide-based compounds due to their broad spectrum of biological activities. Sulfonamides are known for their antimicrobial, anti-inflammatory, and anticancer properties, among others. The compound N-[3-(dimethylsulfamoyl)-4-methylphenyl]-3-(2-phenylethenesulfonamido)propanamide is no exception and has been studied for its potential therapeutic effects in various disease models. Its unique structural composition suggests that it may exhibit inhibitory activity against enzymes and receptors involved in pathological processes.
The synthesis of N-[3-(dimethylsulfamoyl)-4-methylphenyl]-3-(2-phenylethenesulfonamido)propanamide involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the sulfonamide group followed by the amide linkage necessitates careful selection of reagents and catalysts to avoid unwanted side reactions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the core aromatic ring system efficiently.
The pharmacological evaluation of N-[3-(dimethylsulfamoyl)-4-methylphenyl]-3-(2-phenylethenesulfonamido)propanamide has revealed promising results in preclinical studies. Initial in vitro assays have demonstrated its ability to inhibit the activity of key enzymes associated with inflammation and cancer progression. Furthermore, cell-based models have shown that this compound can modulate signaling pathways involved in cell proliferation and apoptosis, suggesting its potential as an anti-cancer agent.
The structural flexibility of N-[3-(dimethylsulfamoyl)-4-methylphenyl]-3-(2-phenylethenesulfonamido)propanamide allows for further derivatization to optimize its pharmacokinetic properties. By modifying functional groups or introducing additional substituents, researchers can fine-tune the compound's solubility, bioavailability, and metabolic stability. This adaptability makes it an attractive scaffold for structure-activity relationship (SAR) studies aimed at developing more effective therapeutic agents.
In conclusion, N-[3-(dimethylsulfamoyl)-4-methylphenyl]-3-(2-phenylethenesulfonamido)propanamide (CAS No. 949276-15-7) represents a significant advancement in the field of pharmaceutical chemistry. Its unique structural features and demonstrated biological activities position it as a valuable candidate for further development into novel therapeutic drugs. Continued research into this compound and its derivatives holds great promise for addressing various medical challenges in the future.
949276-15-7 (N-[3-(dimethylsulfamoyl)-4-methylphenyl]-3-(2-phenylethenesulfonamido)propanamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)